6-(Propan-2-yl)pyridazine-3-sulfonylfluoride

• Molecular Formula: C7H9FN2O2S
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 6-propan-2-ylpyridazine-3-sulfonyl fluoride
• InChI: InChI=1S/C7H9FN2O2S/c1-5(2)6-3-4-7(10-9-6)13(8,11)12/h3-5H,1-2H3
• InChI Key: ANOZRMVCDCUIBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(C=C1)S(=O)(=O)F

Description

6-(Propan-2-yl)pyridazine-3-sulfonylfluoride is a versatile chemical compound with the molecular formula C7H9FN2O2S and a molecular weight of 204.22 g/mol . This compound is known for its intriguing properties, making it suitable for various applications in scientific research, including drug discovery, catalysis, and materials synthesis.

Preparation Methods

The synthesis of 6-(Propan-2-yl)pyridazine-3-sulfonylfluoride typically involves several steps, starting with the preparation of the pyridazine ring, followed by the introduction of the sulfonyl fluoride group. The reaction conditions often require specific reagents and catalysts to ensure high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

6-(Propan-2-yl)pyridazine-3-sulfonylfluoride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced forms of the compound.

Substitution: The sulfonyl fluoride group can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles.

Scientific Research Applications

6-(Propan-2-yl)pyridazine-3-sulfonylfluoride has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex molecules and materials.

Biology: Investigated for its potential biological activities and interactions with biological targets.

Medicine: Explored for its potential therapeutic applications in drug discovery and development.

Industry: Utilized in various industrial processes, including catalysis and materials synthesis.

Mechanism of Action

The mechanism of action of 6-(Propan-2-yl)pyridazine-3-sulfonylfluoride involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modulate the activity of these targets, leading to various biological and chemical outcomes. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

6-(Propan-2-yl)pyridazine-3-sulfonylfluoride can be compared with other similar compounds, such as:

Pyridazine derivatives: These compounds share the pyridazine ring structure and exhibit similar chemical properties.

Sulfonyl fluoride compounds: These compounds contain the sulfonyl fluoride group and have comparable reactivity. The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct properties and applications.